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Introduction

Ammonium dihydrogen phosphate (NHsH2PO4), commonly known as ADP, is a crystalline
material that played a pivotal role in the advancement of underwater acoustic technology. Its
piezoelectric properties made it a superior replacement for the earlier, less reliable Rochelle
salt in the manufacturing of active sonar transducers, particularly during World War 11.[1] ADP
crystals are valued for their stability, high power-handling capacity, and uniformity, which were
critical for the development of reliable and effective sonar systems.[1]

These application notes provide a detailed overview of the properties of ADP crystals relevant
to their use in active sonar transducers, protocols for their preparation and characterization,
and a comparison with other piezoelectric materials.

Physical and Piezoelectric Properties of ADP
Crystals

ADP crystals possess a tetragonal crystal structure, which is the basis for their piezoelectric
behavior.[2] The piezoelectric effect in these crystals allows for the conversion of mechanical
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energy into electrical energy (direct effect) and vice versa (converse effect), a fundamental
principle for the operation of sonar transducers.[3]

Quantitative Data for ADP Crystals

The following tables summarize the key physical, piezoelectric, and dielectric properties of ADP
crystals. These parameters are essential for the design and modeling of active sonar

transducers.
Physical Property Value Reference
Density (p) 1.80 g/cm3 [2]
Melting Point 190 °C [2]
Crystal Structure Tetragonal [2]
Refractive Index (no) 1.522 [2]
Refractive Index (ne) 1.478 [2]

Table 1: Physical Properties of ADP Crystals

Piezoelectric and
Electromechanical Value Reference
Properties

Piezoelectric Charge Constant
8.66 x 10712 C/N
(ds3,max)

Piezoelectric Charge Constant

~48 x 10712 C/N [4]
(dse)
Electromechanical Coupling 0.07
Coefficient (kss,max) '
Acoustic Impedance (2) ~3.0 - 3.5 MRayls (estimated)

Table 2: Piezoelectric and Electromechanical Properties of ADP Crystals. Note: The acoustic
impedance is estimated based on typical longitudinal wave velocity in similar crystals and the
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known density.

Dielectric Properties Value Reference
Relative Permittivity (g1) Varies with frequency [5]
Relative Permittivity (£2) Varies with frequency [5]
Dielectric Constant (at low Decreases with increasing 6]
frequency) frequency

Table 3: Dielectric Properties of ADP Crystals.

Comparison with Other Piezoelectric Materials

While ADP was a significant advancement, it has been largely superseded by other materials in
modern sonar applications. The following table provides a comparison of ADP with Lead
Zirconate Titanate (PZT), a commonly used piezoelectric ceramic.

PZT-5A (Navy Type

Property ADP Crystal ) Reference
Piezoelectric Charge Low (e.g., ~8.66 High (e.g., ~390 7]
Constant (d33) pC/N) pC/N) ’
Electromechanical
Coupling Coefficient Low (~0.07) High (~0.72) 7]
(k33)

Becomes
Curie Temperature antiferroelectric at High (e.g., 350 °C) [8]

148.5K
Acoustic Impedance Lower Higher
Stability Good Excellent [1]

Requires crystal )
- ) Can be formed into
Manufacturability growth, size ] [9]
o various shapes
limitations

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://refractiveindex.info/?shelf=main&book=NH4H2PO4&page=Zernike-o
https://refractiveindex.info/?shelf=main&book=NH4H2PO4&page=Zernike-o
https://www.researchgate.net/publication/336606796_Studies_on_Dielectric_Properties_of_ADP_Crystals
https://pure.psu.edu/en/publications/advanced-piezoelectric-single-crystal-based-transducers-for-naval-2/
https://pure.psu.edu/en/publications/advanced-piezoelectric-single-crystal-based-transducers-for-naval-2/
https://www.tandfonline.com/doi/pdf/10.1080/00150193.2022.2061233
https://archive.navalsubleague.org/1990/sonar-transducers-a-history
https://www.researchgate.net/publication/255001750_Piezoelectric_Materials_Used_in_Underwater_Acoustic_Transducers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 4: Comparison of ADP Crystals with PZT-5A.

Experimental Protocols

Protocol for ADP Crystal Growth (Slow Evaporation
Method)

This protocol outlines a generalized procedure for growing ADP single crystals suitable for
transducer applications using the slow evaporation technique.[2][10]

Materials:

Ammonium dihydrogen phosphate (high purity)
o Deionized water

o Large glass beaker or crystallizing dish

e Stirring rod

« Filter paper

» Shallow dish for seed crystal generation

Nylon thread

A controlled temperature environment with minimal vibration
Procedure:

e Prepare a Saturated Solution:

o Gently heat deionized water in a beaker to approximately 40-50°C.

o Slowly add ADP powder to the warm water while stirring continuously until no more salt
dissolves. This indicates a saturated solution.

o Allow the solution to cool slightly and then filter it through filter paper into a clean beaker to
remove any undissolved particles.
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e Generate Seed Crystals:

o Pour a small amount of the saturated solution into a shallow dish and allow it to evaporate
slowly at room temperature.

o Small, well-formed crystals will appear after a day or two. These will serve as seed
crystals.

e Grow the Main Crystal:

[¢]

Select a high-quality, transparent seed crystal with a well-defined shape.
o Tie the seed crystal securely with a fine nylon thread.

o Suspend the seed crystal in the center of the beaker containing the filtered, saturated ADP
solution, ensuring it is fully submerged and not touching the sides or bottom.

o Cover the beaker with a piece of filter paper to prevent dust contamination while allowing
for slow evaporation.

o Place the setup in a location with a stable temperature and minimal vibrations.
e Crystal Harvesting:

o Allow the crystal to grow for several days to weeks, depending on the desired size. The
crystal will grow as the solvent (water) slowly evaporates, increasing the solution's
supersaturation.

o Once the crystal has reached the desired dimensions, carefully remove it from the solution
and allow it to dry on a clean, non-reactive surface.

ADP Crystal Growth Workflow

Protocol for Transducer Element Fabrication and
Assembly

This protocol provides a general outline for fabricating a simple sonar transducer element from
a grown ADP crystal.
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Materials:

ADP single crystal

e Diamond saw or wire saw

e Lapping and polishing equipment

o Conductive silver epoxy or sputtering system for electrodes
 Insulated wires

o Waterproof housing material (e.g., polyurethane, neoprene rubber)
e Acoustic backing material (e.g., tungsten-loaded epoxy)

e Acoustic matching layer (optional)

o Oscilloscope, function generator, impedance analyzer
Procedure:

e Crystal Cutting and Shaping:

o Orient the grown ADP crystal to the desired crystallographic axis for the intended mode of
vibration.

o Carefully cut the crystal into plates or bars of the required dimensions using a diamond or
wire saw. The thickness of the crystal will determine the resonant frequency of the
transducer.

o Lap and polish the major faces of the crystal to ensure they are parallel and have a
smooth surface finish.

o Electroding:

o Apply thin, conductive electrodes to the two opposing major faces of the crystal. This can
be done by carefully painting on conductive silver epoxy or by using a sputtering system to
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deposit a thin layer of a conductive metal like gold or aluminum.
o Solder fine, insulated wires to each electrode.

e Transducer Assembly:

o Attach a high-density, acoustically absorbing backing material to one of the electroded
faces of the crystal. This backing helps to dampen unwanted vibrations and create a
broader bandwidth.

o (Optional) Apply an acoustic matching layer to the front face of the crystal to improve the
efficiency of sound transmission into the water.

o Mount the crystal assembly within a waterproof and acoustically transparent housing. The
housing should protect the crystal from the marine environment while allowing sound to
pass through with minimal attenuation.

o Seal the housing to ensure it is watertight.
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Transducer Fabrication Process

Protocol for Transducer Performance Testing
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This protocol describes a basic method for characterizing the performance of the fabricated
ADP sonar transducer.[11]

Equipment:

o Water tank

o Hydrophone (calibrated)
e Function generator

e Power amplifier

e Oscilloscope

e Impedance analyzer

Positioning system
Procedure:
o Impedance/Admittance Measurement:

o Connect the transducer to an impedance analyzer and measure its electrical impedance
and admittance as a function of frequency in both air and water.

o The resonant and anti-resonant frequencies can be determined from these
measurements, which are used to calculate the effective electromechanical coupling
coefficient.

e Transmitting Voltage Response (TVR):

o Submerge the ADP transducer and a calibrated hydrophone in the water tank at a known
distance and depth.

o Drive the ADP transducer with a known voltage signal from the function generator and
power amplifier across a range of frequencies.
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o Measure the sound pressure level at the hydrophone.

o The TVR is calculated as the ratio of the output sound pressure to the input voltage,
typically expressed in dB re 1 pPa/V at 1 meter.

* Receiving Sensitivity (RS):
o Use a separate sound source to generate a known acoustic signal in the water.
o Measure the output voltage from the ADP transducer using an oscilloscope.

o The receiving sensitivity is the ratio of the output voltage to the incident sound pressure,
typically expressed in dB re 1 V/pPa.

¢ Beam Pattern Measurement:

o While transmitting a signal at the transducer's resonant frequency, rotate the transducer
using a positioning system.

o Measure the sound pressure level at the hydrophone at various angles.

o Plot the relative sound pressure level as a function of angle to determine the transducer's
directivity and beamwidth.

Material Properties Transducer Performance

Mechanical Directivity
Properties (p, c) (Beam Pattern)

Piezoelectric Sensitivity
Constants (d, g) (TVR, RS)

Bandwidth

Dielectric
Constants (g)
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Property-Performance Relationship

Conclusion

ADP crystals were a cornerstone in the development of early active sonar systems, offering
significant improvements in reliability and performance over their predecessors. While modern
sonar technology has largely transitioned to piezoelectric ceramics and single-crystal relaxor
ferroelectrics due to their superior piezoelectric properties and manufacturing flexibility, the
study of ADP provides valuable historical context and a fundamental understanding of
piezoelectric transducer principles. The protocols outlined in these notes offer a basis for the
experimental investigation of ADP crystals for acoustic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Ammonium
Dihydrogen Phosphate (ADP) Crystals in Active Sonar Transducers]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b147845#application-of-
adp-crystals-in-active-sonar-transducers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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